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The table below summarizes solubility data for preparing TWS119 stock solutions.

Solvent
Solubility / Recommended
Concentration

Purpose / Notes

DMSO ~64 mg/mL (approx. 201 mM) [1] Standard for preparing a concentrated stock
solution.

Water <1 mg/mL [1] Not suitable for direct dissolution.

Ethanol <1 mg/mL [1] Not suitable for direct dissolution.

Key Preparation Notes:

Purity: Ensure you use TWS119 with a purity of ≥98% for reliable results [1].
Storage: Stock solutions in DMSO should be aliquoted and stored at -20°C for short-term use (about

one month) or -80°C for longer-term storage (up to six months) to maintain stability [1].

Vehicle Formulations for In Vivo Studies

For animal studies, TWS119 stock solution in DMSO must be further diluted into a vehicle suitable for

administration. The table below lists formulations from published research.
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Vehicle Composition
Final TWS119
Concentration

Administration
Route

Model Used

1% DMSO in saline [2] Information missing Intraperitoneal (IP)

injection

Rat MCAO stroke

model [2]

10% DMSO + 40% PEG300 +

5% Tween80 + 45% Saline [1]

≥ 2.5 mg/mL (7.85

mM)

(Suggested for in

vivo use)

Supplier-provided

formulation [1]

10% DMSO + 90% (20% SBE-β-

CD in Saline) [1]

≥ 2.5 mg/mL (7.85

mM)

(Suggested for in

vivo use)

Supplier-provided

formulation [1]

Preparation Protocol for Vehicle (Example) For the 10% DMSO + 40% PEG300 + 5% Tween80 + 45%

Saline formulation [1]:

Sequentially add 100 μL of a 25.0 mg/mL DMSO stock solution to 400 μL PEG300 and mix evenly.
Add 50 μL Tween-80 to the mixture and mix evenly.

Add 450 μL normal saline (0.9% sodium chloride) to adjust the final volume to 1 mL.

Experimental Workflow and Dosing Examples

To help visualize how these components fit into a complete experiment, here is a general workflow for

preparing and using TWS119 in a typical in vivo study, incorporating dosing information from research.
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5% Tween 80, 45% Saline

Analyze Experimental Outcome

e.g., 30 mg/kg, IP injection

Click to download full resolution via product page

Reported Dosing Regimens:

Ischemic Stroke (Mouse): 10 mg/kg, administered via intraperitoneal (IP) injection once daily from

days 1 to 14 after surgery [3].
Ischemic Stroke (Rat): 30 mg/kg, administered via IP injection immediately after rtPA injection at 4

hours after MCAO [2].
CAR-T Cell Differentiation (In Vitro): Used at a concentration of 5 μM in cell culture media [4].

Troubleshooting Common Issues

If TWS119 precipitates in the final vehicle: Ensure you add the DMSO stock solution to the other

solvents sequentially and in the correct order, mixing thoroughly after each addition [1]. Gentle
warming and vortexing might help, but avoid excessive heat.

For high-concentration dosing in vivo: The formulation using 20% SBE-β-CD in Saline as a co-
solvent can be a good alternative to improve solubility and stability [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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